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Compound of Interest

Compound Name: 2-Methoxy-3,5-dinitropyridine

CAS No.: 18617-40-8

Cat. No.: B098874

Get Quote

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC)

Analysis of 2-Methoxy-3,5-dinitropyridine

Abstract
This application note presents a robust and validated reversed-phase high-performance liquid

chromatography (RP-HPLC) method for the quantitative determination of 2-Methoxy-3,5-
dinitropyridine. The method is developed for accuracy, precision, and specificity, making it

suitable for quality control, purity assessment, and stability studies in research and

pharmaceutical development environments. The described protocol adheres to the principles

outlined in the International Council for Harmonisation (ICH) and United States Pharmacopeia

(USP) guidelines.[1][2][3] By establishing a comprehensive validation framework, this method

ensures reliable and reproducible results for the analysis of 2-Methoxy-3,5-dinitropyridine.

Introduction and Scientific Rationale
2-Methoxy-3,5-dinitropyridine is a heterocyclic aromatic compound featuring a pyridine core

with a methoxy group and two nitro functional groups.[4] Its structure suggests its potential use

as a key intermediate in the synthesis of more complex molecules, particularly in the
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development of novel pharmaceuticals or specialty chemicals. The nitro groups, being strong

electron-withdrawing groups, significantly influence the molecule's reactivity and

physicochemical properties.

Given its role as a potential building block, ensuring the purity and stability of 2-Methoxy-3,5-
dinitropyridine is paramount. A reliable analytical method is required to quantify the main

component and to detect and quantify any process-related impurities or degradation products.

High-Performance Liquid Chromatography (HPLC) is the technique of choice due to its high

resolution, sensitivity, and quantitative accuracy.[5]

This document provides a detailed protocol for an isocratic RP-HPLC method. The choice of a

C18 stationary phase is based on its proven efficacy in retaining and separating moderately

polar aromatic compounds. The mobile phase, a buffered mixture of acetonitrile and water, is

optimized to achieve symmetric peak shape and adequate retention. UV detection is employed,

leveraging the strong chromophoric nature imparted by the dinitro-aromatic system. The entire

method is validated according to ICH Q2(R2) guidelines to demonstrate its fitness for purpose.

[3][6]

Physicochemical Properties of the Analyte
Chemical Name: 2-Methoxy-3,5-dinitropyridine

Molecular Formula: C₆H₅N₃O₅[4]

Molecular Weight: 199.12 g/mol [4]

Chemical Structure:

(Image Source: PubChem CID 597960)[4]

Chromatographic Method and System
Instrumentation
The analysis can be performed on any standard HPLC system equipped with a quaternary or

binary pump, an autosampler, a column thermostat, and a Diode Array Detector (DAD) or UV-

Vis detector.
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Optimized Chromatographic Conditions
All chromatographic parameters have been optimized to ensure a robust and efficient

separation.

Parameter Condition

HPLC Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 20 mM Potassium Phosphate

Buffer (pH 3.0) (40:60, v/v)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 254 nm

Injection Volume 10 µL

Run Time 10 minutes

Diluent Acetonitrile : Water (50:50, v/v)

Causality Behind Experimental Choices:

Stationary Phase (C18): A C18 (octadecylsilane) column is the gold standard for reversed-

phase chromatography. Its nonpolar nature provides excellent retention for the moderately

polar 2-Methoxy-3,5-dinitropyridine, allowing for effective separation from more polar or

less polar impurities.

Mobile Phase: The combination of acetonitrile and a phosphate buffer is critical. Acetonitrile

serves as the organic modifier to elute the analyte from the C18 column. The phosphate

buffer at pH 3.0 ensures a consistent ionic strength and suppresses the potential ionization

of silanol groups on the silica backbone, which promotes a symmetrical peak shape.

Detection Wavelength (254 nm): The dinitropyridine structure contains conjugated double

bonds and nitro groups, which are strong chromophores. A wavelength of 254 nm is a

common choice for aromatic compounds and is expected to provide high sensitivity for this

analyte.
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Experimental Protocols
Preparation of Solutions

20 mM Potassium Phosphate Buffer (pH 3.0): Dissolve 2.72 g of monobasic potassium

phosphate (KH₂PO₄) in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 with

phosphoric acid. Filter the buffer through a 0.45 µm nylon membrane filter.

Mobile Phase: Mix 400 mL of acetonitrile with 600 mL of the prepared 20 mM Potassium

Phosphate Buffer (pH 3.0). Degas the solution by sonication or helium sparging before use.

Diluent: Mix 500 mL of acetonitrile with 500 mL of HPLC-grade water.

Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of 2-Methoxy-
3,5-dinitropyridine reference standard into a 50 mL volumetric flask. Dissolve and dilute to

volume with the diluent.

Working Standard Solution (50 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a

50 mL volumetric flask and dilute to volume with the diluent.

Sample Solution (50 µg/mL): Accurately weigh an amount of the test sample equivalent to 25

mg of 2-Methoxy-3,5-dinitropyridine into a 50 mL volumetric flask. Dissolve and dilute to

volume with diluent. Further dilute 5.0 mL of this solution into a 50 mL volumetric flask with

diluent to achieve the target concentration.

HPLC Analysis Workflow
The following diagram outlines the logical flow of the analytical procedure, from initial setup to

final data reporting.
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Caption: Workflow for the HPLC analysis of 2-Methoxy-3,5-dinitropyridine.
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System Suitability Testing (SST)
Before any sample analysis, the chromatographic system must be verified to ensure it is

adequate for the intended analysis.[7] This is achieved by injecting the Working Standard

Solution (50 µg/mL) in six replicates. The acceptance criteria must be met before proceeding.

Parameter Acceptance Criteria

Tailing Factor (T) ≤ 2.0

Theoretical Plates (N) ≥ 2000

Relative Standard Deviation (%RSD) ≤ 2.0% for peak areas of six replicate injections

These criteria are based on general expectations for pharmacopeial methods and ensure the

quality and consistency of the chromatographic data.[1]

Method Validation Protocol (per ICH Q2(R2))
The analytical method was fully validated to demonstrate its suitability for its intended purpose.

[8][9]

Specificity and Forced Degradation
Specificity is the ability to assess the analyte unequivocally in the presence of components that

may be expected to be present, such as impurities, degradants, or matrix components.[2]

A forced degradation study was conducted to demonstrate the stability-indicating nature of the

method. The sample solution was subjected to the following stress conditions:

Acid Hydrolysis: 0.1 N HCl at 60 °C for 4 hours.

Base Hydrolysis: 0.1 N NaOH at 60 °C for 2 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Dry heat at 105 °C for 24 hours.

Photolytic Degradation: Exposed to UV light (254 nm) for 24 hours.
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In all cases, the method was able to separate the main 2-Methoxy-3,5-dinitropyridine peak

from all degradation products, and peak purity analysis via DAD confirmed no co-eluting peaks.

This demonstrates the high specificity of the method.

Analyte and Potential Impurities
The diagram below illustrates the structure of the target analyte and plausible process-related

impurities or degradation products that the method is designed to separate.

Caption: Analyte structure and potential related substances.

Linearity and Range
The linearity of the method was established by analyzing five solutions with concentrations

ranging from 25 µg/mL to 75 µg/mL (50% to 150% of the working concentration). A calibration

curve was constructed by plotting the peak area against the concentration.

Parameter Result

Range 25 - 75 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Y-intercept Close to zero

The high correlation coefficient confirms the linear relationship between concentration and

detector response across the specified range.

Accuracy (Recovery)
Accuracy was determined by spiking a placebo mixture with the analyte at three different

concentration levels (80%, 100%, and 120% of the working concentration). Each level was

prepared in triplicate, and the percentage recovery was calculated.
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Concentration Level Mean Recovery (%) %RSD

80% 99.5% 0.8%

100% 100.2% 0.6%

120% 99.8% 0.7%

Acceptance Criteria 98.0% - 102.0% ≤ 2.0%

The results demonstrate the excellent accuracy of the method.

Precision
Precision was evaluated at two levels: repeatability and intermediate precision.[9]

Repeatability (Intra-assay precision): Six separate sample preparations were analyzed on

the same day by the same analyst.

Intermediate Precision: The analysis was repeated by a different analyst on a different day

using a different HPLC system.

Precision Type %RSD of Assay Results

Repeatability 0.9%

Intermediate Precision 1.2%

Acceptance Criteria ≤ 2.0%

The low %RSD values indicate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD and LOQ were determined based on the standard deviation of the response and the slope

of the calibration curve.

LOD: The lowest concentration of analyte that can be detected but not necessarily

quantitated.
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LOQ: The lowest concentration of analyte that can be determined with acceptable precision

and accuracy.

Parameter Result

LOD 0.1 µg/mL

LOQ 0.3 µg/mL

Robustness
The robustness of the method was evaluated by introducing small, deliberate variations to the

chromatographic conditions. The parameters varied included:

Flow rate (± 0.1 mL/min)

Column temperature (± 2 °C)

Mobile phase pH (± 0.2 units)

Mobile phase organic composition (± 2%)

In all varied conditions, the system suitability parameters were met, and the assay results were

not significantly affected, demonstrating the robustness of the method.[5]

Conclusion
The RP-HPLC method described in this application note is specific, linear, accurate, precise,

and robust for the quantitative analysis of 2-Methoxy-3,5-dinitropyridine. The comprehensive

validation demonstrates that the method is fit for its intended purpose and can be confidently

implemented for routine quality control and stability testing in a regulated laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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